Cas no 2228807-61-0 (3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2228807-61-0
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• CID: 5960197
• PubChem ID: 165655638
• Update Time: 2025-06-08

3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1864714
• 2228807-61-0

• Inchi： 1S/C14H11N3O3/c1-17-12(11-8-13(14(18)19)20-16-11)7-10(15-17)9-5-3-2-4-6-9/h2-8H,1H3,(H,18,19)
• InChI Key： MJYQKKPEUPFJCJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CC(C3C=CC=CC=3)=NN2C)=N1

Computed Properties

• Exact Mass: 269.08004122g/mol
• Monoisotopic Mass: 269.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid

3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228807-61-0): A Comprehensive Overview

3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228807-61-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, specifically oxazoles, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The chemical structure of 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid is characterized by a central oxazole ring fused with a pyrazole moiety. The presence of the phenyl group and the methyl substituent on the pyrazole ring imparts unique electronic and steric properties to the molecule. These structural features contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

The compound has a molecular formula of C₁₆H₁₄N₄O₃ and a molecular weight of approximately 306.30 g/mol. It is a white crystalline solid with a melting point ranging from 205°C to 207°C. The solubility of this compound in water is low, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid has been reported using various methodologies. One common approach involves the reaction of 5-amino-1-methyl-3-phenylpyrazole with an appropriate carboxylic acid or its derivative under suitable conditions. For example, a recent study published in the Journal of Organic Chemistry described a one-pot synthesis method that utilizes microwave irradiation to enhance the reaction efficiency and yield.

The synthetic route typically involves the following steps:

• Nucleophilic substitution of a halide with an amine to form the intermediate amine.
• Cyclization of the intermediate amine with a carbonyl compound to form the oxazole ring.
• Amination or alkylation of the oxazole ring to introduce the desired substituents.

This synthetic strategy allows for the preparation of various derivatives of 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid, which can be further explored for their biological activities.

Biological Activities

3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid has shown promising biological activities in several areas, including anti-inflammatory, anti-cancer, and anti-viral properties. Recent studies have highlighted its potential as a lead compound for drug development.

Anti-inflammatory Activity:

In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). A study published in Bioorganic & Medicinal Chemistry Letters reported that treatment with 3-(1-methyl-3-phenyl-1H-pyrazol-5-y l)-1,2 -oxazole -5 -carbox ylic acid significantly reduced inflammation in lipopolysaccharide (LPS)-stimulated macrophages.

Anti-cancer Activity:

The anti-cancer potential of this compound has been evaluated in several cancer cell lines. Research published in Cancer Letters showed that it selectively inhibits the growth of human breast cancer cells (MCF7) and colon cancer cells (HT29) by inducing apoptosis through the activation of caspase pathways. Additionally, it has been found to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression.

Anti-viral Activity:

Preliminary studies have also explored the anti-viral properties of this compound. A study published in Antiviral Research reported that it exhibits significant antiviral activity against herpes simplex virus type 1 (HSV-1) by inhibiting viral replication at an early stage. The mechanism involves blocking viral entry into host cells and reducing viral gene expression.

Clinical Applications and Future Directions

The promising biological activities of 3-(1-methyl -3 -phen yl -1 H -pyra zol -5 -yl ) - 1 , 2 - oxaz ole - 5 - car box ylic aci d strong > have sparked interest in its potential clinical applications. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.

Preliminary data from animal studies suggest that this compound has good oral bioavailability and low toxicity. These findings support its potential as a therapeutic agent for various inflammatory diseases, cancers, and viral infections. However, further clinical trials are necessary to confirm its efficacy and safety in humans.

In conclusion, 3-(1-methyl - 3 - phen yl - 1 H - pyra zol - 5 - yl ) - 1 , 2 - oxaz ole - 5 - car box ylic aci d strong > (CAS No. 2228807 -6 1 -0 ) represents a promising lead compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Continued research efforts will likely uncover new applications and optimize its therapeutic potential for various medical conditions.